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Compound of Interest

Compound Name: 1-Nitroso-pyrrolopiperidine

Cat. No.: B15807092

Get Quote

This technical guide provides a comprehensive overview of 1-Nitroso-pyrrolopiperidine, a

nitrosoamine compound of interest to researchers, scientists, and drug development

professionals. This document details its chemical identity, analytical characterization, and

toxicological assessment methodologies.

Chemical Identity and Properties
1-Nitroso-pyrrolopiperidine is a heterocyclic compound containing a nitrosamine functional

group. While a specific CAS number is not consistently available for this compound, it is

commonly identified by its chemical name and various synonyms.

Synonyms and Chemical Names:

1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine[1]

(4aS,7aS)-1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine

(4aR,7aR)-1-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine

(4aS,7aS)-6-Nitrosooctahydro-1H-pyrrolo[3,4-b]pyridine
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The presence of stereoisomers, such as (4aS,7aS) and (4aR,7aR), indicates the chiral nature

of the molecule, arising from the fused ring system.

Chemical Structure and Properties: The molecular formula for 1-Nitroso-pyrrolopiperidine is

C₇H₁₃N₃O, with a corresponding molecular weight of 155.20 g/mol . The structure consists of a

pyrrolidine ring fused to a piperidine ring, with a nitroso group attached to one of the nitrogen

atoms.

Property Value

Molecular Formula C₇H₁₃N₃O

Molecular Weight 155.20 g/mol

CAS Number Not Available

Synthesis and Characterization
While a specific, detailed synthesis protocol for 1-Nitroso-pyrrolopiperidine is not readily

available in published literature, the general synthesis of N-nitrosamines involves the reaction

of a secondary amine with a nitrosating agent. A common method is the reaction of the

corresponding secondary amine, octahydro-1H-pyrrolo[3,4-b]pyridine, with nitrous acid, which

is typically generated in situ from sodium nitrite and a strong acid. Alternative methods may

utilize other nitrosating agents like tert-butyl nitrite under various reaction conditions.[2]

Analytical Characterization: The characterization of 1-Nitroso-pyrrolopiperidine relies on

standard analytical techniques to confirm its structure and purity. Commercially available

reference standards are often supplied with a Certificate of Analysis detailing the results of

these tests.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for elucidating the structure of 1-Nitroso-pyrrolopiperidine. Due to the restricted

rotation around the N-N bond, N-nitrosamines can exist as a mixture of E/Z isomers, which may

result in two sets of signals in the NMR spectra.[3][4] The chemical shifts of the protons and

carbons adjacent to the nitroso group are particularly informative.
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Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and to

study the fragmentation pattern of the molecule. For cyclic N-nitrosamines, characteristic

fragmentation patterns often involve the loss of the •NO radical (30 Da) or •OH (17 Da).[5][6][7]

The exact fragmentation will depend on the ionization method and the specific structure of the

molecule.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for determining

the purity of 1-Nitroso-pyrrolopiperidine and for its quantification in various matrices. A

reversed-phase HPLC method with UV detection is commonly employed for the analysis of

nitrosamine impurities.[8][9][10][11][12] The selection of the column, mobile phase, and

detector wavelength is critical for achieving good separation and sensitivity.

Analytical Technique Expected Observations

¹H NMR

Signals corresponding to the protons of the

fused ring system. Possible presence of two

sets of signals due to E/Z isomerism.

¹³C NMR
Resonances for all seven carbon atoms in the

structure.[4]

Mass Spectrometry

Molecular ion peak corresponding to the

molecular weight (155.20). Characteristic

fragment ions resulting from the loss of •NO and

other neutral fragments.

HPLC-UV

A single peak under optimized conditions, with

the retention time dependent on the specific

method parameters. UV detection is typically

performed in the range of 220-254 nm.[10]

Toxicological Assessment: Genotoxicity
N-nitrosamines are a class of compounds that are often mutagenic and potentially

carcinogenic.[13] Therefore, the assessment of the genotoxic potential of 1-Nitroso-
pyrrolopiperidine is of high importance. Standard in vitro assays are employed to evaluate its

ability to induce mutations and DNA damage.
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The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds.[9] It utilizes several strains of Salmonella typhimurium with pre-existing mutations

in the histidine operon, rendering them unable to synthesize histidine. The assay measures the

ability of the test compound to cause reverse mutations, allowing the bacteria to grow on a

histidine-deficient medium.

Experimental Protocol: Enhanced Ames Test for N-Nitrosamines

Bacterial Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and

Escherichia coli strain WP2 uvrA (pKM101) are commonly used.

Metabolic Activation: Since many nitrosamines require metabolic activation to become

mutagenic, the assay is performed with and without an exogenous metabolic activation

system (S9 mix), typically derived from the livers of rats or hamsters induced with Aroclor

1254 or a combination of phenobarbital and β-naphthoflavone. For nitrosamines, hamster

liver S9 is often more effective.

Procedure (Pre-incubation Method):

A mixture of the bacterial culture, the test compound at various concentrations, and the S9

mix (or buffer for the non-activation condition) is pre-incubated at 37°C for a defined period

(e.g., 20-30 minutes).

Molten top agar is added to the mixture.

The entire mixture is poured onto minimal glucose agar plates.

The plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies on each plate is counted. A compound is

considered mutagenic if it induces a dose-dependent increase in the number of revertant

colonies that is at least two- to three-fold higher than the background (negative control).

Diagram: Ames Test Workflow
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Caption: Workflow for the Ames test to evaluate the mutagenicity of 1-Nitroso-
pyrrolopiperidine.

The ToxTracker assay is a mammalian cell-based reporter assay that uses mouse embryonic

stem (mES) cells to provide mechanistic insight into the genotoxic properties of a compound. It

can distinguish between different types of DNA damage and cellular stress. For N-

nitrosamines, an Enhanced Metabolization Protocol (EMP) has been developed to improve

their metabolic activation in vitro.

Experimental Protocol: ToxTracker EMP

Cell Lines: The ToxTracker assay utilizes a panel of mES cell lines, each containing a

different GFP reporter gene that is activated upon a specific type of cellular damage (e.g.,

DNA damage, oxidative stress). For genotoxicity assessment of nitrosamines, the Bscl2-GFP

(DNA damage) and Rtkn-GFP (p53 activation) reporters are particularly relevant.

Enhanced Metabolization Protocol (EMP):

A pre-incubation step is performed where the test compound is mixed with a higher

concentration of hamster S9 liver fraction (e.g., 10%) and an enhanced cofactor mix.

This mixture is then added to the ToxTracker cells for a short exposure period (e.g., 30

minutes).
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This is followed by a longer exposure (e.g., 4 hours) with a lower concentration of S9 (e.g.,

3%).

Procedure:

ToxTracker cells are seeded in multi-well plates.

The cells are exposed to the test compound at various concentrations using the EMP.

After the exposure period, the cells are incubated for 24 hours to allow for GFP

expression.

Data Acquisition and Analysis:

GFP expression is measured by flow cytometry.

Cell viability is also assessed.

A compound is considered genotoxic if it causes a concentration-dependent increase in

GFP expression in the relevant reporter cell lines above a certain threshold (e.g., two-fold

increase).

Diagram: ToxTracker EMP Workflow
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Caption: Workflow for the ToxTracker EMP assay for genotoxicity assessment.
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Biological Context: Pyrrolo[3,4-b]pyridine
Derivatives
While specific biological signaling pathways for 1-Nitroso-pyrrolopiperidine are not well-

documented, the broader class of pyrrolopyridine derivatives has been studied for various

pharmacological activities. These activities can provide context for the potential biological

effects of 1-Nitroso-pyrrolopiperidine, although the addition of the nitroso group will

significantly alter its properties, particularly its toxicity.

Derivatives of the related pyrrolo[3,4-c]pyridine core have been investigated for a range of

biological activities, including:

Antidiabetic effects

Antimycobacterial activity

Antiviral properties

Anticancer activity

Analgesic and sedative effects

These activities are often mediated through interactions with specific enzymes or receptors. For

example, some pyrrolopyridine derivatives have been shown to act as kinase inhibitors, which

are crucial components of many cellular signaling pathways.

Diagram: Potential Signaling Pathways for Pyrrolopyridine Derivatives
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Caption: Generalized signaling pathway potentially modulated by pyrrolopyridine derivatives.

Conclusion
1-Nitroso-pyrrolopiperidine is a compound that requires careful handling and thorough

toxicological evaluation due to its classification as a nitrosamine. This guide has provided an

overview of its chemical identity, methods for its characterization, and detailed protocols for

assessing its genotoxic potential. The information presented herein is intended to support

researchers and drug development professionals in their work with this and related

compounds, ensuring a comprehensive understanding of its properties and potential risks.

Further research is needed to fully elucidate its biological activities and specific mechanisms of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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